N-(5-chloro-2-pyridinyl)-N'-(4-nitrophenyl)thiourea
Overview
Description
N-(5-chloro-2-pyridinyl)-N'-(4-nitrophenyl)thiourea, also known as TCNP, is an organic compound with the molecular formula C13H8ClN3O2S. It is a yellow crystalline powder that is widely used in scientific research. This compound has many applications in the fields of biochemistry, pharmacology, and medicinal chemistry.
Mechanism of Action
The mechanism of action of N-(5-chloro-2-pyridinyl)-N'-(4-nitrophenyl)thiourea is not fully understood. However, it is believed to act by inhibiting certain enzymes and pathways involved in cancer cell growth, inflammation, and microbial infections. N-(5-chloro-2-pyridinyl)-N'-(4-nitrophenyl)thiourea has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes involved in cancer cell invasion and metastasis. It has also been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. Furthermore, N-(5-chloro-2-pyridinyl)-N'-(4-nitrophenyl)thiourea has been shown to disrupt the cell membrane of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
N-(5-chloro-2-pyridinyl)-N'-(4-nitrophenyl)thiourea has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, reduce the production of reactive oxygen species (ROS), and inhibit the activity of certain enzymes involved in inflammation and microbial infections. N-(5-chloro-2-pyridinyl)-N'-(4-nitrophenyl)thiourea has also been found to reduce the expression of certain genes involved in cancer cell growth and inflammation.
Advantages and Limitations for Lab Experiments
N-(5-chloro-2-pyridinyl)-N'-(4-nitrophenyl)thiourea has several advantages for laboratory experiments. It is relatively easy to synthesize and has a high purity. It also has a long shelf life and is stable under normal laboratory conditions. However, N-(5-chloro-2-pyridinyl)-N'-(4-nitrophenyl)thiourea has some limitations as well. It is toxic to some cell types at high concentrations and can cause cytotoxicity. Additionally, N-(5-chloro-2-pyridinyl)-N'-(4-nitrophenyl)thiourea is not water-soluble, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the research on N-(5-chloro-2-pyridinyl)-N'-(4-nitrophenyl)thiourea. One potential direction is to investigate its potential as a therapeutic agent for cancer and inflammatory diseases. Another direction is to explore its antimicrobial properties and potential use as an antibacterial or antifungal agent. Additionally, further research is needed to elucidate the mechanism of action of N-(5-chloro-2-pyridinyl)-N'-(4-nitrophenyl)thiourea and to identify its molecular targets. Finally, the development of new synthesis methods and derivatives of N-(5-chloro-2-pyridinyl)-N'-(4-nitrophenyl)thiourea could lead to improved efficacy and reduced toxicity.
Scientific Research Applications
N-(5-chloro-2-pyridinyl)-N'-(4-nitrophenyl)thiourea has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticancer, anti-inflammatory, and antimicrobial properties. N-(5-chloro-2-pyridinyl)-N'-(4-nitrophenyl)thiourea has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. It has also been found to reduce inflammation in animal models of arthritis and colitis. Additionally, N-(5-chloro-2-pyridinyl)-N'-(4-nitrophenyl)thiourea has been shown to have antimicrobial activity against a wide range of bacteria and fungi.
properties
IUPAC Name |
1-(5-chloropyridin-2-yl)-3-(4-nitrophenyl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClN4O2S/c13-8-1-6-11(14-7-8)16-12(20)15-9-2-4-10(5-3-9)17(18)19/h1-7H,(H2,14,15,16,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCXXPDYIZBGIEU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=S)NC2=NC=C(C=C2)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClN4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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